3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid
• InChI: InChI=1S/C16H14FNO4/c1-2-18-15(20)13-4-3-9(8-14(13)17)10-5-11(16(21)22)7-12(19)6-10/h3-8,19H,2H2,1H3,(H,18,20)(H,21,22)
• InChI Key: CLHSSYVWPHNTEH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)F
• Molecular Formula: C16H14FNO4
• DSSTOX Substance ID: DTXSID10691908
• Molecular Weight: 303.28 g/mol
• CAS RN: 1261899-06-2

Description

3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% (3-F-EHBA) is an organic compound that has been used in various scientific research applications. It is a phenolic acid that is composed of a carboxylic acid and a phenol group. The compound has a chemical formula of C9H9FO2 and a molecular weight of 176.14 g/mol. It is a white, crystalline solid with a melting point of 170-172°C. 3-F-EHBA has been used as a reagent in various chemical reactions, as a catalyst in biochemical reactions, and as a substrate in enzymatic reactions.

Scientific Research Applications

3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% has been used in various scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate in enzymatic reactions. It has also been used in the synthesis of a variety of other organic compounds. Additionally, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% is an organic compound that acts as a catalyst in biochemical reactions. In these reactions, the compound acts as a proton acceptor, allowing the reaction to proceed. It also acts as a nucleophile, enabling the formation of covalent bonds between molecules. Additionally, the compound can act as a reducing agent, allowing for the reduction of other molecules.
Biochemical and Physiological Effects
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that the compound can act as an antioxidant, protecting cells from oxidative damage. It has also been shown to have anti-inflammatory, anti-bacterial, and anti-viral properties. Additionally, the compound has been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% in laboratory experiments has several advantages and limitations. One advantage is that the compound is relatively easy to synthesize and is relatively inexpensive. Additionally, the compound is stable and can be stored for long periods of time. However, the compound is toxic and should be handled with caution. In addition, the compound is not soluble in water and must be used in an organic solvent.

Future Directions

The use of 3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% in scientific research has the potential to provide new insights into a variety of fields. Further research into the compound’s biochemical and physiological effects could lead to the development of new therapeutic agents for the treatment of various diseases. Additionally, research into the compound’s use as a reagent in organic synthesis could lead to the development of new compounds with unique properties. Finally, research into the compound’s use as a catalyst in biochemical reactions could lead to the development of more efficient and cost-effective processes.

Synthesis Methods

3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% can be synthesized through a variety of methods. One method involves the reaction of 4-ethoxycarbonyl-3-fluorophenol with 5-hydroxybenzoic acid in the presence of a base catalyst. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C. The reaction mixture is stirred for 1-2 hours and then cooled to room temperature. The product is then purified by recrystallization from a suitable solvent.